Methyl 5-[(4-ethylphenoxy)methyl]-2-furoate

• IUPAC Name: methyl 5-[(4-ethylphenoxy)methyl]furan-2-carboxylate
• InChI: InChI=1S/C15H16O4/c1-3-11-4-6-12(7-5-11)18-10-13-8-9-14(19-13)15(16)17-2/h4-9H,3,10H2,1-2H3
• InChI Key: WAAUCSJLGYIACW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)OC
• Molecular Formula: C15H16O4
• Molecular Weight: 260.28 g/mol

Description

“Methyl 5-[(4-ethylphenoxy)methyl]-2-furoate” is a chemical compound with the IUPAC name “this compound”. It has a molecular weight of 260.29. The compound is also known by its CAS Number: 402772-24-1.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C15H16O4/c1-3-11-4-6-12(7-5-11)18-10-13-8-9-14(19-13)15(16)17-2/h4-9H,3,10H2,1-2H3. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Scientific Research Applications

• Ring Formation and Decomposition Studies :

  • Yakushijin et al. (1982) explored the thermal and photochemical decompositions of methyl 5-[2-(2-azidophenyl) ethyl]-2-furoate and related compounds, leading to various pyrroloquinoline and pyridoindole derivatives. These reactions are significant for understanding intramolecular ring formation processes in organic synthesis (Yakushijin, Tsuruta, & Furukawa, 1982).

• Curtius Reaction and Related Transformations :

  • Pevzner (2011) reported the selective hydrolysis of methyl (diethoxyphosphorylmethyl)furoates, leading to the production of furoyl azides. These are then converted into methyl urethanes through Curtius rearrangement, highlighting a pathway in organic synthesis for creating complex molecules (Pevzner, 2011).

• Renewable PET Production Pathways :

  • Pacheco et al. (2015) discussed the use of silica molecular sieves for catalyzing Diels–Alder and dehydrative aromatization reactions between ethylene and renewable furans, such as methyl 5-(methoxymethyl)-furan-2-carboxylate. This process is crucial for the production of biobased terephthalic acid precursors, a component of renewable PET (Pacheco, Labinger, Sessions, & Davis, 2015).

• Synthesis and Inhibitory Activities of Derivatives :

  • Moreno‐Vargas et al. (2003) synthesized derivatives of 5-(1', 4'-dideoxy-1', 4'-imino-d-erythrosyl)-2-methyl-3-furoic acid and studied their inhibitory activities towards glycosidases. This research provides insights into the development of selective inhibitors for specific enzymes (Moreno‐Vargas, Robina, Demange, & Vogel, 2003).

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) for "Methyl 5-[(4-ethylphenoxy)methyl]-2-furoate". The MSDS contains important information on handling, storage, and disposal, as well as potential health hazards.